Cas no 1897701-14-2 (tert-butyl 3-1-(aminomethyl)-3-hydroxycyclobutylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(aminomethyl)-3-hydroxycyclobutylpiperidine-1-carboxylate
• CAS No: 1897701-14-2
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6343264
• PubChem ID: 115052182
• Update Time: 2025-10-24

tert-butyl 3-1-(aminomethyl)-3-hydroxycyclobutylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(aminomethyl)-3-hydroxycyclobutylpiperidine-1-carboxylate
• tert-butyl 3-[1-(aminomethyl)-3-hydroxycyclobutyl]piperidine-1-carboxylate
• EN300-1882589
• 1897701-14-2

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(19)17-6-4-5-11(9-17)15(10-16)7-12(18)8-15/h11-12,18H,4-10,16H2,1-3H3
• InChI Key： XSQIAMXXCLDIIT-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-1-(aminomethyl)-3-hydroxycyclobutylpiperidine-1-carboxylate

Terbutylium 3-(1-(Aminomethyl)-3-hydroxycyclobutyl)piperidine-1-carboxylate: A Comprehensive Overview

CAS No.: 1897701-14-2 refers to the compound known as tert-butyl 3-(1-(aminomethyl)-3-hydroxycyclobutyl)piperidine-1-carboxylate, which has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted at the 3-position with a cyclobutane ring containing both an amino methyl group and a hydroxyl group. The piperidine ring is further substituted at the 1-position with a tert-butyl ester group, which adds to the compound's stability and solubility properties.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the hydroxyl and amino groups on the cyclobutane ring provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding in biological systems.

One of the key areas of research involving this compound is its role as a building block in organic synthesis. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with tailored properties. For instance, modifications to the piperidine ring or the substituents on the cyclobutane ring can lead to compounds with enhanced bioavailability or selectivity for specific targets.

In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol during its preparation, which is essential for its application in chiral chemistry.

The compound's stability under various conditions has also been a subject of investigation. Its tert-butyl ester group contributes to its resistance against hydrolysis under mild conditions, making it suitable for use in aqueous environments or biological systems where enzymatic degradation could otherwise occur.

Another area of interest is its potential use in materials science, particularly in the development of novel polymers or materials with specific mechanical properties. The cyclobutane ring introduces strain into the molecule, which can be harnessed to create materials with unique mechanical or electronic properties.

Recent research has also explored the use of this compound as a chiral auxiliary in asymmetric synthesis. Its ability to induce asymmetry in reactions has been demonstrated in several studies, highlighting its utility in the construction of enantiomerically pure compounds.

In conclusion, tert-butyl 3-(1-(aminomethyl)-3-hydroxycyclobutyl)piperidine-1-carboxylate (CAS No.: 1897701-14-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications.